Cas no 2228624-17-5 (tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2228624-17-5
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• CID: 6100245
• PubChem ID: 165779256
• Update Time: 2025-10-31

tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate
• EN300-1899141
• tert-butyl N-[1-(3-methoxy-4-nitrophenyl)-2-oxoethyl]carbamate
• 2228624-17-5

• Inchi： 1S/C14H18N2O6/c1-14(2,3)22-13(18)15-10(8-17)9-5-6-11(16(19)20)12(7-9)21-4/h5-8,10H,1-4H3,(H,15,18)
• InChI Key： VOPUHCISTNTFDA-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(=C(C=1)OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2228624-17-5)

Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate, identified by its CAS number 2228624-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the presence of a nitrophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The 3-methoxy-4-nitrophenyl substituent in the molecular structure of Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate plays a crucial role in determining its reactivity and interaction with biological targets. The methoxy group introduces a hydrophilic character, while the nitro group enhances electrophilicity, making the compound a valuable scaffold for further functionalization. Such structural attributes are particularly relevant in the design of molecules targeting neurological and inflammatory disorders, where precise modulation of pharmacophoric elements is essential.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for therapeutic intervention. Studies suggest that the nitrophenyl moiety can engage with specific amino acid residues in protein targets, modulating enzyme activity or receptor binding. This has opened up avenues for exploring its role in conditions such as neurodegenerative diseases, where protein misfolding and inflammation are key pathological mechanisms. The tert-butyl group, on the other hand, provides steric hindrance, which can be leveraged to improve metabolic stability and reduce off-target effects.

In vitro studies have demonstrated promising results regarding the pharmacological profile of Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate. Initial assays indicate that it exhibits moderate inhibition against certain kinases and proteases implicated in cancer progression. The presence of both hydrophilic and hydrophobic regions in its structure allows for favorable solubility profiles, facilitating its formulation into various dosage forms. Additionally, the carbamate functionality is known to exhibit bioisosteric properties with esters and amides, offering flexibility in drug design.

The synthesis of Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate involves multi-step organic transformations, including condensation reactions and nucleophilic substitutions. The use of high-purity starting materials and optimized reaction conditions is critical to achieving high yields and minimizing impurities. Advances in green chemistry principles have also influenced synthetic methodologies, emphasizing sustainable practices such as catalytic processes and solvent recovery systems.

From a regulatory perspective, Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate (CAS No. 2228624-17-5) must comply with Good Manufacturing Practices (GMP) to ensure consistency and safety in pharmaceutical applications. Documentation of synthesis routes, quality control measures, and stability studies are essential components of regulatory submissions. Collaborative efforts between synthetic chemists and regulatory affairs specialists are vital to navigate the complex landscape of drug development approvals.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research suggests its relevance in managing chronic inflammatory diseases by modulating cytokine production pathways. The ability of nitrophenyl derivatives to interact with transcription factors has been explored as a strategy to regulate gene expression in disease states. Furthermore, the carbamate moiety’s capacity to form hydrogen bonds with biological targets enhances binding affinity, making it an attractive scaffold for further derivatization.

Future directions in the study of Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate may involve exploring its role in central nervous system (CNS) disorders. The blood-brain barrier penetration capabilities of nitroaromatic compounds have been well-documented, suggesting that this molecule could serve as a basis for developing novel neuroprotective agents. Additionally, combination therapy approaches using this compound alongside other pharmacological agents could provide synergistic benefits in treating complex diseases.

In conclusion,Tert-butyl N-1-(3-methoxy-4-nitrophenyl)-2-oxoethylcarbamate, CAS No. 2228624-17-5, represents a promising entity in pharmaceutical research with diverse potential applications. Its unique structural features and favorable physicochemical properties position it as a valuable candidate for further investigation into neurological and inflammatory diseases. As computational tools continue to refine molecular design strategies, nitrophenyl-containing derivatives like this one are likely to play an increasingly significant role in next-generation drug development pipelines.